Cas no 80589-76-0 ({4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid)

{4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid structure
80589-76-0 structure
Product name:{4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid
CAS No:80589-76-0
MF:C20H19NO5
MW:353.36856
CID:1803494
PubChem ID:3062293

{4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • {4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl}acetic acid
    • 2-[4-[5-ethoxy-4-(4-methoxyphenyl)-1,3-oxazol-2-yl]phenyl]acetic acid
    • 80589-76-0
    • DTXSID601001334
    • BRN 4572001
    • 4-(5-Ethoxy-4-(4-methoxyphenyl)-2-oxazolyl)benzeneacetic acid
    • Benzeneacetic acid, 4-(5-ethoxy-4-(4-methoxyphenyl)-2-oxazolyl)-
    • Inchi: InChI=1S/C20H19NO5/c1-3-25-20-18(14-8-10-16(24-2)11-9-14)21-19(26-20)15-6-4-13(5-7-15)12-17(22)23/h4-11H,3,12H2,1-2H3,(H,22,23)
    • InChI Key: WJVFCBOVCZSQDB-UHFFFAOYSA-N
    • SMILES: CCOC1=C(N=C(O1)C2=CC=C(C=C2)CC(=O)O)C3=CC=C(C=C3)OC

Computed Properties

  • Exact Mass: 353.12632271g/mol
  • Monoisotopic Mass: 353.12632271g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 7
  • Complexity: 444
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 81.8Ų

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